Cas no 100290-49-1 (5-ethenyl-2-methyl-1H-imidazole)

• Product Name: 5-ethenyl-2-methyl-1H-imidazole
• CAS No: 100290-49-1
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 5249942
• Update Time: 2025-10-29

5-ethenyl-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-2-methyl-1H-imidazole
• 5-ethenyl-2-methyl-1H-imidazole

• Inchi： 1S/C6H8N2/c1-3-6-4-7-5(2)8-6/h3-4H,1H2,2H3,(H,7,8)
• InChI Key： GZRJJOOUEXCPKF-UHFFFAOYSA-N
• SMILES： N1C(C=C)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 5-ethenyl-2-methyl-1H-imidazole

Comprehensive Overview of 5-Ethenyl-2-methyl-1H-imidazole (CAS No. 100290-49-1): Properties, Applications, and Industry Insights

5-Ethenyl-2-methyl-1H-imidazole (CAS No. 100290-49-1) is a specialized heterocyclic compound belonging to the imidazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an ethenyl group and a methyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number (100290-49-1) is frequently searched in chemical databases, reflecting its relevance in modern organic chemistry.

The growing interest in imidazole derivatives like 5-Ethenyl-2-methyl-1H-imidazole stems from their broad applicability in drug discovery. Researchers highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeting antibiotic resistance. Recent studies also explore its role in catalysis and material science, particularly in polymer stabilization—a hot topic in sustainable chemistry discussions.

From a synthetic perspective, 5-Ethenyl-2-methyl-1H-imidazole exhibits notable reactivity patterns due to its conjugated double bond system. Industry professionals often search for "synthesis methods for 5-Ethenyl-2-methyl-1H-imidazole" or "CAS 100290-49-1 suppliers," indicating demand for both technical and commercial information. Analytical data confirms its stability under standard conditions, though storage recommendations emphasize protection from light to preserve its chemical integrity.

Environmental and regulatory aspects of 5-Ethenyl-2-methyl-1H-imidazole are frequently queried in scientific forums. While not classified as hazardous under major chemical inventories, proper laboratory handling protocols are advised. The compound's low ecotoxicity profile makes it attractive for green chemistry applications, resonating with the industry's shift toward eco-friendly intermediates.

Market analysts note increasing patent filings involving CAS 100290-49-1, particularly in electronic materials and bioconjugation technologies. This aligns with search trends showing rising interest in "imidazole-based conductive polymers" and "crosslinking agents for biomaterials." The compound's dual functionality (vinyl and methyl groups) enables diverse modification pathways, a key advantage for R&D teams.

Quality specifications for 5-Ethenyl-2-methyl-1H-imidazole typically require ≥98% purity, with HPLC and NMR being standard characterization techniques. Academic publications often cite its use in ligand design for transition metal complexes, addressing the persistent demand for novel coordination chemistry components. Such applications contribute to its inclusion in major chemical catalogs worldwide.

Future research directions may explore 5-Ethenyl-2-methyl-1H-imidazole's potential in photopharmacology—a trending field investigating light-responsive drugs. The compound's UV absorption characteristics and structural tunability position it as a candidate for developing next-generation therapeutic agents, answering frequent queries about "innovative imidazole applications" in medical chemistry.